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Compound of Interest

Compound Name: 2,3-Dimethylbut-3-enal

Cat. No.: B15313343 Get Quote

An In-depth Technical Guide to 2,3-Dimethylbut-3-enal

This technical guide provides essential information regarding the chemical properties of 2,3-
Dimethylbut-3-enal, tailored for researchers, scientists, and professionals in drug

development.

Core Molecular Data
2,3-Dimethylbut-3-enal is an organic compound with specific properties that are crucial for its

application in chemical synthesis and research. A summary of its fundamental molecular data is

presented below.

Quantitative Molecular Information
The molecular formula and weight are key identifiers for any chemical compound. This data is

foundational for stoichiometric calculations, analytical characterizations, and experimental

design.

Property Value

Molecular Formula C₆H₁₀O[1][2]

Molecular Weight 98.14 g/mol [1][2]
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Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of 2,3-
Dimethylbut-3-enal are specific to the laboratory and the context of the research. These

protocols are typically developed in-house or adapted from specialized chemical literature and

are not available in general public databases. Researchers are advised to consult chemical

synthesis journals and patents for methodologies relevant to their work.

Logical Workflow for Molecular Weight
Determination
The molecular weight of a compound is determined from its molecular formula by summing the

atomic weights of its constituent atoms. The diagram below illustrates this fundamental logical

relationship.

Molecular Formula
(C₆H₁₀O)

Summation of Atomic Weights
(612.01) + (101.008) + (1*16.00)

Atomic Weights
(C: 12.01, H: 1.008, O: 16.00)

Calculated Molecular Weight
(98.14 g/mol)

Click to download full resolution via product page

Workflow for calculating molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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